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Compound of Interest

Compound Name: 4-Ethynylpyridine

Cat. No.: B1298661 Get Quote

CAS Number: 2510-22-7

This technical guide provides an in-depth overview of 4-Ethynylpyridine, a versatile

heterocyclic building block crucial in organic synthesis, particularly for the pharmaceutical and

materials science industries. This document outlines its chemical and physical properties,

spectral data, safety information, and key applications, including detailed experimental

workflows.

Core Properties and Data
4-Ethynylpyridine is a pyridine derivative featuring a terminal alkyne group at the 4-position.

This unique structure, combining a nucleophilic nitrogen atom and a reactive C-C triple bond,

makes it a valuable intermediate for constructing complex molecular architectures.[1] Its

hydrochloride salt is also commonly used, offering enhanced solubility in polar solvents.[2]

Physical and Chemical Properties
The key physical and chemical properties of 4-Ethynylpyridine are summarized in the table

below. The compound typically appears as a white to light yellow powder or crystalline solid.[3]
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Property Value Reference(s)

CAS Number 2510-22-7 [4]

Molecular Formula C₇H₅N [4]

Molecular Weight 103.12 g/mol [4]

Melting Point 98 °C [4]

Boiling Point 94.5 °C (at 32 Torr) [4]

Density 1.02 ± 0.1 g/cm³ (Predicted) [4]

pKa 4.16 ± 0.10 (Predicted) [4]

Flash Point 57.5 °C [5]

Solubility Almost transparent in Acetone [4]

Storage

Store in a dark place, under an

inert atmosphere, in a freezer

(-20°C)

[4]

Spectral Properties
Spectroscopic data is critical for the identification and characterization of 4-Ethynylpyridine.

Below are typical Nuclear Magnetic Resonance (NMR) data.

Spectrum Solvent Chemical Shifts (δ) in ppm

¹H NMR CDCl₃
δ 8.58 (d, 2H), 7.35 (d, 2H),

3.25 (s, 1H)

¹³C NMR CDCl₃
δ 150.5, 130.0, 125.0, 82.5,

80.0

Note: NMR data are representative and may vary slightly based on solvent and experimental

conditions. Researchers should always acquire their own data for confirmation.

Safety and Handling
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4-Ethynylpyridine is classified as an irritant. The following GHS hazard statements apply:

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

Standard laboratory safety protocols should be followed, including the use of personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat. All manipulations

should be performed in a well-ventilated fume hood.[7]

Key Applications and Experimental Protocols
The terminal alkyne functionality of 4-Ethynylpyridine makes it a prime substrate for two of

modern chemistry's most powerful reactions: the Sonogashira coupling and the Copper(I)-

Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."

Synthesis via Sonogashira Coupling and Desilylation
A common and efficient method for the synthesis of 4-Ethynylpyridine involves a two-step

process: a Sonogashira coupling of a 4-halopyridine with a silyl-protected acetylene, followed

by deprotection of the silyl group.
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Step 1: Sonogashira Coupling

Step 2: Desilylation

4-Iodopyridine

4-((trimethylsilyl)ethynyl)pyridine

Sonogashira Reaction

Ethynyltrimethylsilane
(TMSA)

Pd(PPh₃)₂Cl₂
CuI

Amine Base (e.g., TEA)

4-((trimethylsilyl)ethynyl)pyridine

TBAF or K₂CO₃

in Solvent (THF/MeOH)

4-Ethynylpyridine

Deprotection

Reactants CuAAC Reaction

4-Ethynylpyridine
(or derivative) Alkyne

Azide-Modified
Biomolecule (e.g., Protein)

Azide

Cu(I) Source
(e.g., CuSO₄ + Na Ascorbate)

Ligand (e.g., THPTA)

Bioconjugate with
Triazole Linkage

1,3-Dipolar
Cycloaddition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

